3-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid

• IUPAC Name: 3-bromo-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C6H4BrNO3/c7-4-3(6(10)11)1-2-8-5(4)9/h1-2H,(H,8,9)(H,10,11)
• InChI Key: NGCMMBDQCFPNPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1C(=O)O)Br
• Molecular Formula: C6H4BrNO3
• Molecular Weight: 218.00 g/mol
• CAS RN: 1214323-36-0

Description

3-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid, also known as this compound or this compound, is an organic compound that has been used in a wide range of scientific research applications. It is a colorless solid with a melting point of 126-128 °C. It is soluble in water, alcohol, and ether, and has a molecular weight of 286.19 g/mol. The compound has been used in the synthesis of various drugs, as well as in the study of various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Reactivity

• Palladium-Catalyzed Cyclization

  A study described the cyclization of 3-bromopyridine-4-carbaldehyde with carboxylic acids under carbon monoxide pressure using a palladium catalyst. This process afforded 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates, demonstrating the compound's utility in synthesizing complex heterocyclic structures (Cho & Kim, 2008).

• Enantioselective Bromocyclization

  Research on styrene-type carboxylic acids led to an enantioselective approach toward 3,4-dihydroisocoumarin using amino-thiocarbamate catalyzed bromocyclization. This method highlights the versatility of brominated compounds like 3-Bromo-2-oxo-1,2-dihydropyridine-4-carboxylic acid in synthesizing biologically important derivatives with good yields and enantioselectivity (Chen et al., 2012).

Chemical Analysis and Separation

• Analysis of Inorganic Anions: A paper explored the use of volatile carboxylic acids as electronic competitors to optimize the separation of common anions on a porous graphitic carbon column. This study demonstrates the role of pyridine derivatives in improving the efficiency of separation and detector response, indicating potential applications in analytical chemistry (Elfakir et al., 1998).

Coordination Chemistry and Material Science

• Coordination Polymers: Pyridinecarboxylic acid derivatives, including those related to this compound, have been used to assemble lanthanide-based coordination polymers. These compounds show promise in the synthesis of materials with interesting photophysical properties, as demonstrated by their structural and luminescent characteristics (Sivakumar et al., 2011).